Cas no 1252995-10-0 (2-(2-Chloroethyl-d4)-1H-isoindole-1,3-dione)

• Product Name: 2-(2-Chloroethyl-d4)-1H-isoindole-1,3-dione
• CAS No: 1252995-10-0
• MF: C₁₀H₈ClNO₂
• MW: 213.653668403625
• CID: 1004187
• PubChem ID: 59575939
• Update Time: 2025-06-13

2-(2-Chloroethyl-d4)-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloroethyl-d4)-
• 2-(2-chloro-1,1,2,2-tetradeuterioethyl)isoindole-1,3-dione
• 2-((4-(TRIFLUORO-METHOXY) PHENOXY) METHYL) PHENYL BORIC ACID
• 2-(2-chloro-d4-ethyl)isoindoline-1,3-dione
• 2-(2-Chloroethyl-1,1,2,2-d4)-1H-isoindole-1,3(2H)-dione
• 2-(2-Chloroethyl-d4)-1H-isoindole-1,3-dione
• SCHEMBL13046015
• 1252995-10-0
• 2-[2-Chloro(~2~H_4_)ethyl]-1H-isoindole-1,3(2H)-dione
• DTXSID10732421

• Inchi： 1S/C10H8ClNO2/c11-5-6-12-9(13)7-3-1-2-4-8(7)10(12)14/h1-4H,5-6H2/i5D2,6D2
• InChI Key： ZPHGARLYQHMNTB-NZLXMSDQSA-N
• SMILES： ClC([2H])([2H])C([2H])([2H])N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 213.04900
• Monoisotopic Mass: 213.0494632g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38000
• LogP: 1.45930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(2-Chloroethyl-d4)-1H-isoindole-1,3-dione

Professional Introduction to Compound with CAS No 1252995-10-0 and Product Name: 2-(2-Chloroethyl-d4)-1H-isoindole-1,3-dione

The compound CAS No 1252995-10-0, specifically the product named 2-(2-Chloroethyl-d4)-1H-isoindole-1,3-dione, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, characterized by its unique structural framework that combines an isoindole core with a chloroethyl substituent. The inclusion of deuterium (d4) labeling in the molecular structure not only enhances its utility in analytical studies but also opens new avenues for mechanistic investigations and metabolic profiling.

Recent studies have highlighted the potential of 1H-isoindole-1,3-dione derivatives as versatile scaffolds in drug discovery. The isoindole moiety, known for its stability and aromaticity, provides a robust platform for further functionalization. The introduction of a chloroethyl group at the 2-position introduces electrophilic centers that can participate in various chemical reactions, including nucleophilic substitution and cross-coupling reactions. This structural feature makes the compound particularly interesting for the synthesis of more complex molecules, such as inhibitors or modulators of biological pathways.

The use of deuterium (d4) labeling in 2-(2-Chloroethyl-d4)-1H-isoindole-1,3-dione is a strategic choice that aligns with modern trends in pharmaceutical research. Deuterium-labeled compounds are increasingly employed to study metabolic pathways, improve drug bioavailability, and reduce metabolic degradation. By incorporating deuterium atoms into specific positions within the molecule, researchers can gain insights into how the compound is processed within living systems. This approach is particularly valuable in the development of next-generation therapeutics where understanding metabolic fate is critical.

Current research in medicinal chemistry has demonstrated that heterocyclic compounds are indispensable in addressing various therapeutic challenges. The isoindole core has shown promise in multiple drug classes, including antiviral, anticancer, and anti-inflammatory agents. The structural flexibility of this scaffold allows for modifications that can fine-tune pharmacological properties such as potency, selectivity, and pharmacokinetics. The derivative 2-(2-Chloroethyl-d4)-1H-isoindole-1,3-dione exemplifies this versatility by combining a bioactive heterocyclic system with functional groups that enhance reactivity and analytical utility.

In the context of drug development, the chloroethyl group serves as a key handle for further chemical manipulation. This moiety can be readily transformed into other functional groups through well-established synthetic protocols, enabling the rapid construction of libraries of analogs. Such libraries are essential for high-throughput screening (HTS) campaigns aimed at identifying novel lead compounds. The deuterium-labeled version of this compound is particularly useful in these screens as it allows researchers to differentiate between labeled and unlabeled analogs based on mass spectrometry or NMR spectroscopy.

The integration of computational chemistry and machine learning has revolutionized the way new drugs are discovered and designed. Advanced modeling techniques can predict the biological activity of molecules based on their structural features. The unique structure of 2-(2-Chloroethyl-d4)-1H-isoindole-1,3-dione makes it an attractive candidate for computational studies aimed at identifying potential therapeutic targets. By leveraging these computational tools, researchers can accelerate the drug discovery process and prioritize compounds for experimental validation.

Moreover, the compound's potential applications extend beyond traditional pharmaceuticals. Its structural motifs are reminiscent of natural products that have been successfully utilized in various therapeutic contexts. The ability to modify both the isoindole core and the chloroethyl substituent provides a rich ground for synthetic exploration. This flexibility allows chemists to design molecules that interact with specific biological targets while minimizing off-target effects.

The field of medicinal chemistry continues to evolve rapidly, driven by advancements in synthetic methodologies and analytical techniques. The development of new reagents like 2-(2-Chloroethyl-d4)-1H-isoindole-1,3-dione reflects this dynamic landscape. As researchers gain deeper insights into molecular interactions at the atomic level, they can design more effective and safer therapeutics. The compound's unique features make it a valuable tool for both academic research and industrial applications.

In conclusion,CAS No 1252995-10-0 represents a significant contribution to the pharmaceutical chemistry arsenal. The product name 2-(2-Chloroethyl-d4)-1H-isoindole-1,3-dione underscores its innovative design and potential utility in drug discovery efforts. By combining a bioactive heterocyclic scaffold with functional groups that enhance reactivity and analytical utility,this compound offers exciting opportunities for future research and development.